Cas no 805962-10-1 (Benzenesulfonamide,3-amino-4-ethyl-N-methyl-)

Benzenesulfonamide,3-amino-4-ethyl-N-methyl- structure
805962-10-1 structure
Product Name:Benzenesulfonamide,3-amino-4-ethyl-N-methyl-
CAS No:805962-10-1
MF:C9H14N2O2S
MW:214.284660816193
CID:714734
PubChem ID:24270775
Update Time:2025-04-19

Benzenesulfonamide,3-amino-4-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,3-amino-4-ethyl-N-methyl-
    • 3-amino-4-ethyl-N-methylbenzenesulfonamide
    • Benzenesulfonamide, 3-amino-4-ethyl-N-methyl- (9CI)
    • BENZENESULFONAMIDE, 3-AMINO-4-ETHYL-N-METHYL-
    • DTXSID90640595
    • 3-Amino-4-ethyl-N-methylbenzene-1-sulfonamide
    • 805962-10-1
    • Inchi: 1S/C9H14N2O2S/c1-3-7-4-5-8(6-9(7)10)14(12,13)11-2/h4-6,11H,3,10H2,1-2H3
    • InChI Key: ZQMGIZYABALNBU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(CC)=C(C=1)N)(NC)(=O)=O

Computed Properties

  • Exact Mass: 214.07759887g/mol
  • Monoisotopic Mass: 214.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 80.6Ų
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